![molecular formula C20H19ClN2O3S B2638607 3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-4-carboxamide CAS No. 1396872-14-2](/img/structure/B2638607.png)
3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-4-carboxamide
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Description
3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C20H19ClN2O3S and its molecular weight is 402.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Studies on the synthesis of related compounds focus on creating new molecules with potential biological activities, employing various synthetic routes. For instance, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates involved reactions with thiophene-2-carboxylate derivatives, showcasing the structural diversity achievable with thiophene as a core component. The characterization of these molecules includes techniques like NMR, IR, and mass spectrometry to elucidate their structures (Spoorthy et al., 2021).
Antimicrobial Applications
- Several studies highlight the antimicrobial potential of compounds with thiophene derivatives. For example, the antimicrobial evaluation of quinazolinone and 4-thiazolidinone derivatives against various bacterial and fungal strains indicates their potential as antimicrobial agents (Desai, Dodiya, & Shihora, 2011). Similarly, other compounds, such as cycloalkylthiophene-Schiff bases and their metal complexes, have been synthesized and tested for their efficacy against a range of pathogenic microorganisms, showing promising antibacterial and antifungal properties (Altundas et al., 2010).
Docking Studies
- Docking studies are conducted to understand the interaction between synthesized compounds and biological targets, aiding in the design of more effective molecules. For instance, docking studies were performed to evaluate the interaction of synthesized ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates with antimicrobial targets, providing insights into their potential mechanisms of action (Spoorthy et al., 2021).
Properties
IUPAC Name |
3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O3S/c1-12-17(18(23-26-12)14-5-2-3-6-15(14)21)19(24)22-11-20(25,13-8-9-13)16-7-4-10-27-16/h2-7,10,13,25H,8-9,11H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEYIIKXUWDBZJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC(C3CC3)(C4=CC=CS4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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